Cas no 26684-57-1 (1,5-Pentanediol,3-(4-pyridinyl)-)

• Product Name: 1,5-Pentanediol,3-(4-pyridinyl)-
• CAS No: 26684-57-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 256524
• PubChem ID: 117841
• Update Time: 2025-06-13

1,5-Pentanediol,3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Pentanediol,3-(4-pyridinyl)-
• 3-pyridin-4-ylpentane-1,5-diol
• 1,5-Pentanediol, 3-(4-pyridyl)-
• 3-(4-Pyridyl)pentane-1,5-diol
• 3-(pyridin-4-yl)pentane-1,5-diol
• 26684-57-1
• 1,5-Pentanediol, 3-(4-pyridinyl)-
• EINECS 247-901-7
• DTXSID8067234
• NS00028152

• Inchi： 1S/C10H15NO2/c12-7-3-10(4-8-13)9-1-5-11-6-2-9/h1-2,5-6,10,12-13H,3-4,7-8H2
• InChI Key： IVTBMCOJNSRTAY-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CN=CC=1)CCO

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.127
• Boiling Point: 377.1°Cat760mmHg
• Flash Point: 181.8°C
• Refractive Index: 1.545
• PSA: 53.35

Additional information on 1,5-Pentanediol,3-(4-pyridinyl)-

Comprehensive Overview of 1,5-Pentanediol,3-(4-pyridinyl)- (CAS No. 26684-57-1): Properties, Applications, and Innovations

1,5-Pentanediol,3-(4-pyridinyl)- (CAS No. 26684-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This diol derivative, featuring a pyridine ring substitution, exhibits unique physicochemical properties, making it a versatile intermediate for synthesizing high-value chemicals. Its molecular structure combines the flexibility of a pentanediol backbone with the aromaticity of 4-pyridinyl, enabling applications ranging from polymer modifiers to bioactive molecule design.

In recent years, the demand for functionalized diols like 1,5-Pentanediol,3-(4-pyridinyl)- has surged due to their role in green chemistry initiatives. Researchers highlight its potential as a sustainable building block for biodegradable polymers, aligning with global trends toward eco-friendly materials. The compound’s hydrogen-bonding capacity and thermal stability (up to 250°C) further enhance its utility in coatings and adhesives, addressing industry needs for high-performance additives.

From a synthetic perspective, CAS No. 26684-57-1 is often synthesized via Grignard reactions or reductive amination of pyridine derivatives. Analytical techniques such as HPLC and NMR spectroscopy confirm its purity, which is critical for pharmaceutical applications. Notably, its low toxicity profile (LD50 > 2000 mg/kg in rodent studies) makes it a candidate for drug delivery systems, particularly in prodrug formulations targeting neurological pathways.

The compound’s relevance extends to cosmetic science, where its humectant properties are explored for skincare formulations. With rising consumer interest in multifunctional ingredients, 1,5-Pentanediol,3-(4-pyridinyl)- offers dual benefits of moisture retention and antimicrobial activity, as evidenced by recent in vitro studies against Gram-positive bacteria.

Innovations in catalysis have also leveraged this compound’s chelating ability to design metal-organic frameworks (MOFs) for gas storage. A 2023 study published in Advanced Materials demonstrated its efficacy in CO2 capture, a hot topic amid climate change discussions. Such applications position CAS No. 26684-57-1 as a cross-disciplinary tool for solving energy and environmental challenges.

Market analysts project steady growth for 1,5-Pentanediol derivatives, driven by R&D investments in smart materials and precision medicine. Frequently searched queries like "pyridine-diol applications" and "biodegradable polymer precursors" reflect this trend. Regulatory compliance (e.g., REACH, FDA GRAS status) further ensures its adoption across industries without restrictive classifications.

Future research may explore its electrochemical properties for battery electrolytes or photoresponsive behavior in optoelectronics. As synthetic methodologies advance, scalable production of 1,5-Pentanediol,3-(4-pyridinyl)- could unlock cost-effective solutions for next-generation technologies, solidifying its role in modern chemistry.